Cas no 204316-32-5 (Fmoc-Dab(Alloc)-OH)

Fmoc-Dab(Alloc)-OH is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group for α-amine protection and an Alloc (allyloxycarbonyl) group for side-chain protection of the diamino butyric acid (Dab) residue. This dual protection allows for selective deprotection under mild conditions, enabling orthogonal synthesis strategies. The Alloc group can be removed via palladium-catalyzed deprotection without affecting the Fmoc group, facilitating sequential peptide elongation. Its high purity and stability make it a reliable building block for constructing complex peptides, particularly those requiring selective side-chain modifications or branched architectures.
Fmoc-Dab(Alloc)-OH structure
Fmoc-Dab(Alloc)-OH structure
Product Name:Fmoc-Dab(Alloc)-OH
CAS No:204316-32-5
MF:C23H24N2O6
MW:424.446466445923
MDL:MFCD00798634
CID:66688
PubChem ID:24888982
Update Time:2025-06-09

Fmoc-Dab(Alloc)-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-Dab(Alloc)
    • Fmoc-Dab(Aloc)-OH
    • Fmoc-4-allyloxycarbonyl-L-2,4- diaminobutyric acid
    • Fmoc-Dab(Alloc)-OH
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(((allyloxy)carbonyl)amino)butanoic acid
    • Fmoc-(N-gamma-allyloxycarbonyl)-L-alpha,gamma-diaminobutyric acid
    • FMoc-Dab(Alloc)-OHN-α-FMoc-N-γ-allyloxycarbonyl-L-2,4-diaMinobutyric acid
    • Fmoc-Daba(Aloc)-OH
    • Fmoc-L-Dab(Aloc)-OH
    • N-α-Fmoc-N-γ-allyloxycarbonyl-L-2,4-diaminobutyric acid
    • AmbotzFAA1363
    • FMOC-(N-Γ-ALLYLOXYCARBONYL)-L-Α
    • Nalpha-Fmoc-Ngamma-Alloc-L-2,4-diaminobutyric acid
    • Ngamma-Alloc-Nalpha-Fmoc-L-2,4-diaminobutyric acid
    • Γ-DIAMINOBUTYRIC ACID
    • Fmoc-L-Dab(Alloc)-OH
    • 2-[(9H-Fluoren-9-ylmethoxy)carbonyl]amino-3-[[(2-propenyloxy)carbonyl]amino]-L-butyric acid
    • N-alpha-Fmoc-N-gamma-Alloc-L-diaminobutyric acid
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-gamma-allyloxycarbonyl-L-2,4-diaminobutyric acid
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-(prop-2-enoxycarbonylamino)butanoic acid
    • 0480AB
    • AMY22629
    • DS-15065
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-gamma-allyloxycarbonyl-L-2,4-diaminobutyric acid (Fmoc-L-Dab(Alloc)-OH)
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-[[(2-propen-1-yloxy)carbonyl]amino]-, (2S)-
    • Na-Fmoc-N?-Alloc-L-2,4-diaminobutyric acid
    • DTXSID10373237
    • Fmoc-Dab(Alloc)-OH, >=99.0%
    • AKOS015893071
    • 204316-32-5
    • A850888
    • SCHEMBL178810
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(allyloxycarbonylamino)butanoic acid
    • (2S)-2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-({[(prop-2-en-1-yl)oxy]carbonyl}amino)butanoic acid
    • A-Fmoc-N-
    • s10912
    • MFCD00798634
    • EN300-7374627
    • A-allyloxycarbonyl-L-2,4-diaminobutyric acid
    • N-
    • CS-W013855
    • (2S)-4-{[(Allyloxy)carbonyl]aMino}-2-{[(9H-fluoren-9-ylMethoxy)carbonyl]aMino}butanoic acid
    • J-013310
    • (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • MDL: MFCD00798634
    • Inchi: 1S/C23H24N2O6/c1-2-13-30-22(28)24-12-11-20(21(26)27)25-23(29)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19-20H,1,11-14H2,(H,24,28)(H,25,29)(H,26,27)/t20-/m0/s1
    • InChI Key: YIVBOSPUFNDYMF-FQEVSTJZSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CCNC(=O)OCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 424.16300
  • Monoisotopic Mass: 424.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 3.4
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: No data available
  • Density: 1.275
  • Melting Point: No data available
  • Boiling Point: 676.7±55.0 °C at 760 mmHg
  • Flash Point: 363.1±31.5 °C
  • Refractive Index: 1.589
  • PSA: 113.96000
  • LogP: 4.06240

Fmoc-Dab(Alloc)-OH Customs Data

  • HS CODE:29242990

Fmoc-Dab(Alloc)-OH Pricemore >>

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Fmoc-Dab(Alloc)-OH Production Method

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